Cas no 2172111-41-8 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid
• CAS No: 2172111-41-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6232342
• PubChem ID: 165545495
• Update Time: 2025-10-19

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid
• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylpropanoic acid
• EN300-1491412
• 2172111-41-8

• Inchi： 1S/C26H32N2O5/c1-6-28(26(4,5)24(30)31)23(29)16(2)17(3)27-25(32)33-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,16-17,22H,6,15H2,1-5H3,(H,27,32)(H,30,31)
• InChI Key： IWMQAXQAAVUGOF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid

Professional Introduction to Compound with CAS No. 2172111-41-8 and Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid

Compound with the CAS number 2172111-41-8 and the product name 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and synthetic biology. The intricate architecture of this molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple functional groups, makes it a versatile intermediate in the synthesis of bioactive molecules.

The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild conditions. The presence of this group in the compound suggests its utility as a building block for constructing more complex peptides and proteins. Furthermore, the N-ethyl and methylbutanamido substituents contribute to the molecule's solubility and reactivity, making it a valuable candidate for further chemical modifications.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The compound in question has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound exhibit promising activity in vitro, suggesting its suitability for further exploration in preclinical models.

The fluorene core of the molecule is another key feature that contributes to its unique chemical properties. Fluorene derivatives are known for their fluorescence characteristics, which make them useful in various applications, including bioimaging and optoelectronic devices. Additionally, the methylene carbonylester functionality provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

From a synthetic chemistry perspective, the compound serves as an excellent scaffold for exploring new synthetic methodologies. The combination of protective groups and reactive sites allows for selective modifications at multiple positions, enabling the construction of diverse libraries of analogs. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of such compounds. Molecular modeling studies have been conducted to predict the binding modes of this molecule with target proteins, providing insights into its potential mechanism of action. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have been instrumental in elucidating the three-dimensional structure of the compound.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug design. Compounds like 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylpropanoic acid offer a rich source of structural motifs that can be exploited to develop novel therapeutics. By leveraging the unique properties of this compound, researchers aim to identify new targets and develop more effective treatments for a wide range of diseases.

In conclusion, compound with CAS No. 2172111-41-8 represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, featuring protective groups and reactive sites, makes it a valuable intermediate for drug development and synthetic biology applications. With ongoing research exploring its pharmacological potential and synthetic utility, this compound is poised to play a crucial role in advancing therapeutic strategies.